N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(4-methylpyrimidin-2-yl)oxyacetamide
• InChI: InChI=1S/C15H17N3O2/c1-3-12-6-4-5-7-13(12)18-14(19)10-20-15-16-9-8-11(2)17-15/h4-9H,3,10H2,1-2H3,(H,18,19)
• InChI Key: CYWYKUSCGCDCRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)COC2=NC=CC(=N2)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide, also known as EMA-401, is a small molecule drug that has recently gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide selectively inhibits the Nav1.7 sodium channel, which is primarily expressed in sensory neurons and plays a key role in the transmission of pain signals. By blocking this channel, N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide reduces the transmission of pain signals and provides relief from chronic pain.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has been shown to be effective in reducing pain in preclinical models of neuropathic pain. It has also been found to have a favorable safety profile in animal studies, with no significant adverse effects observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and purified, and it has a well-defined mechanism of action. However, one limitation of N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide is that it is selective for the Nav1.7 sodium channel, which may limit its effectiveness in certain types of chronic pain.

Future Directions

There are several potential future directions for research on N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide. One area of interest is the development of more potent and selective Nav1.7 inhibitors that may be more effective in treating chronic pain. Another potential direction is the evaluation of N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide in combination with other pain medications to enhance its effectiveness. Additionally, further studies are needed to evaluate the safety and efficacy of N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide in humans, and to identify potential biomarkers that may predict response to treatment.

Synthesis Methods

The synthesis method of N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide involves the reaction of 2-((4-methylpyrimidin-2-yl)oxy)acetic acid with 2-ethylphenylamine in the presence of a coupling reagent. The reaction yields N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has been studied for its potential therapeutic applications in the treatment of chronic pain. It has been shown to selectively inhibit the Nav1.7 sodium channel, which is involved in the transmission of pain signals. N-(2-ethylphenyl)-2-((4-methylpyrimidin-2-yl)oxy)acetamide has been found to be effective in preclinical models of neuropathic pain, and clinical trials are currently underway to evaluate its safety and efficacy in humans.